Cas no 282729-30-0 (L-Leucinamide, N-butyl-L-valyl-N-phenyl-)

L-Leucinamide, N-butyl-L-valyl-N-phenyl- structure
282729-30-0 structure
Product Name:L-Leucinamide, N-butyl-L-valyl-N-phenyl-
CAS No:282729-30-0
MF:C21H35N3O2
MW:361.521505594254
CID:1434242
PubChem ID:7408686
Update Time:2025-04-20

L-Leucinamide, N-butyl-L-valyl-N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • L-Leucinamide, N-butyl-L-valyl-N-phenyl-
    • (S)-2-((S)-2-(Butylamino)-3-methylbutanamido)-4-methyl-N-phenylpentanamide
    • 282729-30-0
    • Inchi: 1S/C21H35N3O2/c1-6-7-13-22-19(16(4)5)21(26)24-18(14-15(2)3)20(25)23-17-11-9-8-10-12-17/h8-12,15-16,18-19,22H,6-7,13-14H2,1-5H3,(H,23,25)(H,24,26)/t18-,19-/m0/s1
    • InChI Key: KVNMFFFUASRKNU-OALUTQOASA-N
    • SMILES: O=C([C@H](C(C)C)NCCCC)N[C@H](C(NC1C=CC=CC=1)=O)CC(C)C

Computed Properties

  • Exact Mass: 361.27315
  • Monoisotopic Mass: 361.27292737g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 11
  • Complexity: 418
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 70.2Ų

Experimental Properties

  • Density: 1.023±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 135-137 ºC
  • Solubility: Almost insoluble (0.04 g/l) (25 º C),
  • PSA: 70.23
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